Cas no 1246508-50-8 (Tert-Butyl 9-(pyridin-3-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate)

Tert-Butyl 9-(pyridin-3-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate is a spirocyclic compound featuring a pyridine-substituted diazaspiro[5.5]undecane core with a tert-butoxycarbonyl (Boc) protecting group. This structure offers versatility as an intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders. The Boc group enhances stability during synthetic manipulations, while the spirocyclic framework contributes to conformational rigidity, potentially improving binding selectivity. The pyridinyl moiety provides a handle for further functionalization, making it valuable in drug discovery. Its well-defined stereochemistry and synthetic accessibility further support its utility in developing pharmacologically relevant compounds.
Tert-Butyl 9-(pyridin-3-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate structure
1246508-50-8 structure
Product Name:Tert-Butyl 9-(pyridin-3-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate
CAS No:1246508-50-8
MF:C19H29N3O2
MW:331.452464818954
CID:4815680
Update Time:2025-06-11

Tert-Butyl 9-(pyridin-3-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 9-(pyridin-3-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate
    • 9-Pyridin-3-yl-3,9-diazaspiro[5.5]undecane-3-carboxylic acid tert-butyl ester
    • tert-butyl 9-pyridin-3-yl-3,9-diazaspiro[5.5]undecane-3-carboxylate
    • Tert-Butyl 9-(pyridin-3-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate
    • Inchi: 1S/C19H29N3O2/c1-18(2,3)24-17(23)22-13-8-19(9-14-22)6-11-21(12-7-19)16-5-4-10-20-15-16/h4-5,10,15H,6-9,11-14H2,1-3H3
    • InChI Key: RNOXNGXYVAXIPD-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC2(CC1)CCN(C1C=NC=CC=1)CC2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 428
  • XLogP3: 3
  • Topological Polar Surface Area: 45.7

Tert-Butyl 9-(pyridin-3-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029196795-5g
tert-Butyl 9-(pyridin-3-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate
1246508-50-8 95%
5g
$2731.04 2023-09-03
Alichem
A029196795-10g
tert-Butyl 9-(pyridin-3-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate
1246508-50-8 95%
10g
$3515.49 2023-09-03
Alichem
A029196795-25g
tert-Butyl 9-(pyridin-3-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate
1246508-50-8 95%
25g
$6492.30 2023-09-03

Tert-Butyl 9-(pyridin-3-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate Related Literature

Additional information on Tert-Butyl 9-(pyridin-3-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate

Comprehensive Overview of Tert-Butyl 9-(pyridin-3-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate (CAS No. 1246508-50-8)

Tert-Butyl 9-(pyridin-3-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate (CAS No. 1246508-50-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic compound features a unique diazaspiro[5.5]undecane core, which is often explored for its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. The presence of a pyridin-3-yl moiety and a tert-butyl carboxylate group enhances its versatility in medicinal chemistry applications.

In recent years, the demand for spirocyclic scaffolds like Tert-Butyl 9-(pyridin-3-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate has surged due to their structural rigidity and ability to interact with biological targets. Researchers are particularly interested in its potential role as a building block for kinase inhibitors or GPCR modulators, which are hot topics in the field of precision medicine. The compound’s CAS No. 1246508-50-8 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and fragment-based drug design.

One of the key advantages of this compound lies in its synthetic accessibility and structural diversity. The tert-butyl ester group provides a convenient handle for further derivatization, making it a valuable intermediate in peptide mimetics and small-molecule libraries. Additionally, the pyridine ring introduces hydrogen-bonding capabilities, which are critical for optimizing drug-likeness and bioavailability. These properties align with current trends in AI-driven drug discovery, where computational models prioritize compounds with balanced lipophilicity and polar surface area.

From a commercial perspective, Tert-Butyl 9-(pyridin-3-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate is often listed in catalogs of fine chemicals and pharmaceutical intermediates. Its CAS No. 1246508-50-8 is a critical identifier for procurement and regulatory compliance. The compound’s stability under standard laboratory conditions makes it suitable for scale-up synthesis, a feature highly valued by contract research organizations (CROs) and biotech startups. Discussions in online forums frequently highlight its utility in parallel synthesis and combinatorial chemistry.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous, proper handling protocols should be followed to ensure occupational health and waste disposal compliance. The growing emphasis on green chemistry has spurred interest in optimizing its synthesis to minimize organic solvent use and energy consumption, aligning with the broader goals of sustainable pharmaceutical manufacturing.

In summary, Tert-Butyl 9-(pyridin-3-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate (CAS No. 1246508-50-8) represents a compelling case study in modern medicinal chemistry. Its spirocyclic architecture, functional group diversity, and applicability in drug discovery pipelines make it a subject of ongoing research. As the pharmaceutical industry continues to explore novel chemical entities, this compound is poised to remain a focal point for innovation in targeted therapies and molecular design.

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